Ethyl 2-methyl-3-oxohept-6-enoate

• IUPAC Name: ethyl 2-methyl-3-oxohept-6-enoate
• InChI: InChI=1S/C10H16O3/c1-4-6-7-9(11)8(3)10(12)13-5-2/h4,8H,1,5-7H2,2-3H3
• InChI Key: FOHQSBOCWOGKPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(=O)CCC=C
• Molecular Formula: C10H16O3
• DSSTOX Substance ID: DTXSID00449596
• Molecular Weight: 184.23 g/mol
• CAS RN: 87027-59-6

Description

Ethyl 2-methyl-3-oxohept-6-enoate is a chemical compound with the molecular formula C10H16O3. It has a molecular weight of 184.24 g/mol. The IUPAC name for this compound is ethyl 2-methyl-3-oxohept-6-enoate.

Molecular Structure Analysis

The InChI code for Ethyl 2-methyl-3-oxohept-6-enoate is InChI=1S/C10H16O3/c1-3-5-6-7-8(10)9(11)12-4-2/h3H,1,4-7H2,2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

Ethyl 2-methyl-3-oxohept-6-enoate has a molecular weight of 184.23 g/mol. It has a computed XLogP3-AA value of 1.2, which is a measure of its lipophilicity. The compound has 0 hydrogen bond donors and 3 hydrogen bond acceptors. It has a rotatable bond count of 7. The topological polar surface area is 43.4 Ų.

Scientific Research Applications

Crystal Structure and Hydrogen Bonding

Research by Lakshmi et al. (1995) highlighted the crystal structure of a related compound, demonstrating hydrogen-bonded chains in its structure. This type of analysis is crucial for understanding the physical properties and potential applications of Ethyl 2-methyl-3-oxohept-6-enoate in material science and pharmaceuticals (Lakshmi et al., 1995).

Molecular Interactions and Packing

Zhang et al. (2011) focused on the molecular interactions and packing of a similar compound, emphasizing the roles of N⋯π and O⋯π interactions. Such studies contribute to the understanding of molecular assembly and stability, which can influence the design of new materials and drugs (Zhang, Wu, & Zhang, 2011).

Synthetic Applications in Organic Chemistry

The study by Hong et al. (2011) and Fang et al. (2012) explored the use of Ethyl 2-methyl-3-oxohept-6-enoate in organic synthesis. Hong et al. demonstrated its role in organocatalytic reactions, leading to products with significant stereochemical complexity. This application is fundamental in developing pharmaceuticals and complex organic molecules (Hong et al., 2011), (Fang, Fu, & Ma, 2012).

Cyclization Reactions and Heterocycle Formation

Ramos et al. (2011) investigated base-induced intramolecular reactions involving Ethyl 2-methyl-3-oxohept-6-enoate. This research is significant for developing new synthetic pathways for complex cyclic structures, which are prevalent in many biologically active compounds (Ramos, Nagem, & Taylor, 2011).

Structural Analysis and Spectrometric Identification

Johnson et al. (2006) conducted structural analysis and spectrometric identification of a related compound. This kind of research aids in the identification and characterization of complex organic molecules, which is essential for developing new drugs and materials (Johnson et al., 2006).

Scientific Research Applications of Ethyl 2-methyl-3-oxohept-6-enoate

Crystal Structure and Hydrogen Bonding

Research by Lakshmi et al. (1995) highlighted the crystal structure of a related compound, demonstrating hydrogen-bonded chains in its structure. This type of analysis is crucial for understanding the physical properties and potential applications of Ethyl 2-methyl-3-oxohept-6-enoate in material science and pharmaceuticals (Lakshmi et al., 1995).

Molecular Interactions and Packing

Zhang et al. (2011) focused on the molecular interactions and packing of a similar compound, emphasizing the roles of N⋯π and O⋯π interactions. Such studies contribute to the understanding of molecular assembly and stability, which can influence the design of new materials and drugs (Zhang, Wu, & Zhang, 2011).

Synthetic Applications in Organic Chemistry

The study by Hong et al. (2011) and Fang et al. (2012) explored the use of Ethyl 2-methyl-3-oxohept-6-enoate in organic synthesis. Hong et al. demonstrated its role in organocatalytic reactions, leading to products with significant stereochemical complexity. This application is fundamental in developing pharmaceuticals and complex organic molecules (Hong et al., 2011), (Fang, Fu, & Ma, 2012).

Cyclization Reactions and Heterocycle Formation

Ramos et al. (2011) investigated base-induced intramolecular reactions involving Ethyl 2-methyl-3-oxohept-6-enoate. This research is significant for developing new synthetic pathways for complex cyclic structures, which are prevalent in many biologically active compounds (Ramos, Nagem, & Taylor, 2011).

Structural Analysis and Spectrometric Identification

Johnson et al. (2006) conducted structural analysis and spectrometric identification of a related compound. This kind of research aids in the identification and characterization of complex organic molecules, which is essential for developing new drugs and materials (Johnson et al., 2006).

Safety and Hazards

The safety information for Ethyl 2-methyl-3-oxohept-6-enoate indicates that it has GHS07, GHS08, and GHS09 pictograms. The signal word is "Warning". The hazard statements include H302, H319, H372, and H410. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

Ethyl 2-methyl-3-oxobutanoate (10 mL, 70.7 mmol) was added dropwise to an anhydrous tetrahydrofuran suspension of sodium hydride (2.83 g, 74.2 mmol) with stirring under ice cooling. The mixture was stirred for 15 minutes in this bath. Then, n-butyllithium (1.59 M hexane solution, 45.3 mL, 72.1 mmol) was added dropwise thereto, and the mixture was further stirred for 30 minutes. Then, allyl bromide (6.73 mL, 77.7 mmol) was added dropwise thereto. After removal of the ice bath, the mixture was stirred for 2 hours, and the reaction was then terminated by pouring dilute hydrochloric acid to the reaction solution. The reaction solution was subjected to extraction with ethyl acetate. The organic layer was washed with water, saturated aqueous sodium bicarbonate, and saturated saline and dried over anhydrous magnesium sulfate, and the solvent was then distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography to obtain the compound of interest as a pale yellow oil (7.67 g).